Lurasidone Sulfoxide
Lurasidone Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
1809325-45-8
VCID:
VC0147828
InChI:
InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)36(35)29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-,36?/m0/s1
SMILES:
C1CCC(C(C1)CN2CCN(CC2)C3=NS(=O)C4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O
Molecular Formula:
C28H36N4O3S
Molecular Weight:
508.681
Lurasidone Sulfoxide
CAS No.: 1809325-45-8
Cat. No.: VC0147828
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.681
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1809325-45-8 |
|---|---|
| Molecular Formula | C28H36N4O3S |
| Molecular Weight | 508.681 |
| IUPAC Name | (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1-oxo-1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
| Standard InChI | InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)36(35)29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-,36?/m0/s1 |
| Standard InChI Key | MDYJLJKDGQUHSJ-HTWOXQOSSA-N |
| SMILES | C1CCC(C(C1)CN2CCN(CC2)C3=NS(=O)C4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O |
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